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Compound of Interest

Compound Name:
3-Bromobutan-2-

amine;hydrobromide

CAS No.: 58363-21-6

Cat. No.: B2516734

Get Quote

Part 1: Chemical Identity & Significance
Product Identification
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Parameter Detail

Chemical Name 3-Bromobutan-2-amine hydrobromide

Synonyms

2-Amino-3-bromobutane HBr;

-Methyl-

-bromo-isopropylamine hydrobromide

CAS Number
Not Listed (Free base: 736083-47-9; Analog 2-

Bromoethylamine HBr: 2576-47-8)

Molecular Formula

Molecular Weight ~232.94 g/mol

Structure

Chiral backbone (2 stereocenters).[1][2]

Typically supplied as a racemate or specific

diastereomer depending on synthesis.

Research Significance
This compound is a "Masked Aziridine". It is a stable salt form of a reactive intermediate.

In Acid/Solid State: Stable linear alkyl bromide.

In Base/Solution: Rapidly undergoes intramolecular cyclization to form 2,3-dimethylaziridine,

a potent alkylating agent.

Usage: Primary building block for introducing chiral amine motifs or aziridine rings in

peptidomimetics.

Part 2: Hazard Identification (GHS Classification)[1]
[2][3][4][5]
Derived based on Structure-Activity Relationship (SAR) with 2-Bromoethylamine

Hydrobromide.

GHS Classification
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed.[1]

[3][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[2]

[3]

Serious Eye Damage Category 2A
H319: Causes serious eye

irritation.[2][3][5]

Sensitization (Skin) Category 1
H317: May cause an allergic

skin reaction.[3]

STOT - Single Exposure Category 3
H335: May cause respiratory

irritation.[2][3][6]

The "Hidden" Hazard: Alkylating Potential
Unlike simple inorganic salts, this compound carries a latent alkylation risk. Upon physiological

contact (pH 7.4), the free amine is liberated, allowing it to cyclize and potentially alkylate

DNA/proteins.

Precaution: Treat as a potential mutagen.

Part 3: Composition & Stability Logic
The Stability Switch (Diagram)
The safety of this compound is entirely pH-dependent. The following diagram illustrates the

critical "Safety Boundary" researchers must maintain.

SAFE ZONE

3-Bromobutan-2-amine HBr
(Solid / Acidic pH)

STABLE

Free Amine Intermediate
(Transient)

Neutralization (NaOH/TEA)
2,3-Dimethylaziridine

(Basic pH > 8)
TOXIC / ALKYLATING

Intramolecular Cyclization
(Fast) Hydrolysis Product

(3-Amino-2-butanol)
Slow Hydrolysis
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Figure 1: The Stability Switch. Keeping the compound acidic prevents the formation of the toxic

aziridine species.

Part 4: Emergency Response & First Aid[3]
Protocol: "The Bromide Wash"
Standard base neutralization (often used for acid burns) is DANGEROUS here because it

triggers aziridine formation on the skin.

Exposure Route Immediate Action Scientific Rationale

Skin Contact

1. Blot excess dry powder. 2.

Flush with copious water for 15

min. 3. DO NOT use soap

immediately (alkaline soaps

promote cyclization).

Water dilution keeps the local

pH neutral-to-acidic, washing

away the salt before it

penetrates as a lipophilic free

base.

Eye Contact

1. Irrigate with saline/water for

15 min. 2. Seek

ophthalmologist.

The hydrobromide acid

component causes immediate

irritation; rapid dilution is

critical.

Ingestion

1. Rinse mouth.[1][3][4][5][7][8]

2. Do NOT induce vomiting. 3.

Administer water/milk.

Vomiting risks aspiration of

corrosive salts.

Part 5: Handling & Experimental Controls
Engineering Controls

Hygroscopicity: The HBr salt is hygroscopic.[5] Moisture uptake leads to "clumping" and

potential slow hydrolysis.

Atmosphere: Handle under dry nitrogen or argon.

Enclosure: Weigh in a fume hood or glovebox.
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Personal Protective Equipment (PPE) Selection
Gloves: Nitrile (0.11 mm) is generally sufficient for the solid salt.

Warning: If dissolved in organic solvents (DCM, DMF), use Silver Shield/Laminate gloves.

Halogenated amines can permeate nitrile when in solution.

Respiratory: N95/P100 particulate respirator if dust formation is visible.

Self-Validating Purity Check
Before using the reagent in critical steps, verify it has not degraded:

Visual: Must be white/off-white crystals. Yellow/brown indicates oxidation or free bromine

release.

Solubility Test: Dissolve 10mg in

. Solution should be clear. Turbidity suggests polymerization.

pH Check: A 5% aqueous solution should be acidic (pH ~3-4). If neutral, the HBr has been

lost.

Part 6: Physical & Chemical Properties
Property Value (Predicted/Analog)

Physical State Solid (Crystalline powder)

Color White to off-white

Melting Point 165–175 °C (Decomposes)

Solubility
Soluble in Water, Methanol, DMSO. Insoluble in

Hexanes, Ether.

pH (5% aq) < 4.0 (Acidic)

Reactivity
Incompatible with strong bases, oxidizing

agents.
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Part 7: Disposal & Environmental
Waste Stream: Halogenated Organic Waste.

Quenching Protocol (for spills):

Do not simply wash down the drain.

Treat spill with an excess of aqueous sodium thiosulfate (to quench trace bromine)

followed by slow addition to a dilute acid waste container.

Avoid adding to basic waste containers (e.g., hydroxide baths) to prevent aziridine vapor

generation.

Part 8: Safety Decision Matrix
Use this workflow to determine safe handling procedures based on your experimental state.
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Start: Handling 3-Bromobutan-2-amine HBr

What is the state?

Solid Powder In Solution

Store in Desiccator
Avoid Light

Is Solvent Basic?
(Pyridine, TEA, NaOH)

HIGH RISK: Aziridine Formation
Use Fume Hood
Closed System

Yes

Acidic/Neutral Solvent
(MeOH, Water, DCM)

Stable for <24h

No

Click to download full resolution via product page

Figure 2: Operational decision tree for handling the reagent in solid vs. solution states.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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